(3-Chloro-4-fluorophenyl)methylurea

• IUPAC Name: (3-chloro-4-fluorophenyl)methylurea
• InChI: InChI=1S/C8H8ClFN2O/c9-6-3-5(1-2-7(6)10)4-12-8(11)13/h1-3H,4H2,(H3,11,12,13)
• InChI Key: KKBGTNUZMWDBCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CNC(=O)N)Cl)F
• Molecular Formula: C8H8ClFN2O
• Molecular Weight: 202.61 g/mol

Description

(3-Chloro-4-fluorophenyl)methylurea is a chemical compound that has been widely researched for its potential applications in various fields, including medicinal chemistry, pharmaceuticals, and agrochemicals. This compound is also known as CF3MU and has the chemical formula C8H8ClFN2O. It is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of (3-Chloro-4-fluorophenyl)methylurea is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are essential for cancer cell growth and survival. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells by activating caspase enzymes and disrupting mitochondrial function.
Biochemical and Physiological Effects
(3-Chloro-4-fluorophenyl)methylurea has been shown to have several biochemical and physiological effects, including the inhibition of DNA synthesis and cell proliferation, the induction of oxidative stress, and the modulation of immune function. This compound has also been found to have a low toxicity profile in animal studies, suggesting that it may be a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (3-Chloro-4-fluorophenyl)methylurea in lab experiments is its high potency and selectivity against cancer cells. This compound has been shown to be effective at low concentrations, making it a cost-effective option for drug development. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on (3-Chloro-4-fluorophenyl)methylurea, including:
1. Further studies on the mechanism of action and molecular targets of this compound in cancer cells.
2. Development of novel formulations or delivery systems to improve the solubility and bioavailability of this compound.
3. Investigation of the potential synergistic effects of (3-Chloro-4-fluorophenyl)methylurea with other anticancer agents.
4. Evaluation of the safety and efficacy of this compound in preclinical and clinical trials.
5. Exploration of the potential applications of (3-Chloro-4-fluorophenyl)methylurea in other fields, such as agrochemicals or materials science.
Conclusion
In conclusion, (3-Chloro-4-fluorophenyl)methylurea is a promising compound with potential applications in various fields, particularly in the development of novel anticancer agents. Its high potency and selectivity against cancer cells make it a valuable tool for scientific research, and further studies are needed to fully understand its mechanism of action and potential clinical applications.

Synthesis Methods

The synthesis of (3-Chloro-4-fluorophenyl)methylurea involves the reaction of 3-chloro-4-fluoroaniline with methyl isocyanate in the presence of a suitable catalyst. This reaction yields the desired product, which can be purified by recrystallization or chromatography.

Scientific Research Applications

(3-Chloro-4-fluorophenyl)methylurea has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit significant antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to have antimicrobial activity against several bacterial strains.